Cas no 347841-81-0 (n-Butylamine-d11 DCl)

• Product Name: n-Butylamine-d11 DCl
• CAS No: 347841-81-0
• MF: C₄H₁₁N
• MW: 84.2046196460724
• CID: 302705
• PubChem ID: 71309278
• Update Time: 2025-04-19

n-Butylamine-d11 DCl Chemical and Physical Properties

Names and Identifiers

• Hydrochloric acid-d,compd. with 1-butan-1,1,2,2,3,3,4,4,4-d9-amine-d2 (1:1) (9CI)
• N,N,1,1,2,2,3,3,4,4,4-undecadeuteriobutan-1-amine
• n-Butylamine-d11 deuteriochloride
• (~2~H_9_)Butan-1-(~2~H_2_)amine
• 347841-81-0
• [(1,1,2,2,3,3,4,4,4-?H?)butyl](?H?)amine
• DTXSID30745811
• n-Butylamine-d11 DCl

• Inchi： 1S/C4H11N/c1-2-3-4-5/h2-5H2,1H3/i1D3,2D2,3D2,4D2/hD2
• InChI Key： HQABUPZFAYXKJW-NRURKIGXSA-N
• SMILES： N([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 121.14100
• Monoisotopic Mass: 84.158193561g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.24750

n-Butylamine-d11 DCl Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：